Methyl 5-(4-(trifluoromethyl)phenyl)nicotinate

• CAS No.: 893734-81-1
• Molecular Formula: C14H10F3NO2
• Molecular Weight: 281.23 g/mol
• IUPAC Name: methyl 5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylate
• InChI: InChI=1S/C14H10F3NO2/c1-20-13(19)11-6-10(7-18-8-11)9-2-4-12(5-3-9)14(15,16)17/h2-8H,1H3
• InChI Key: MRMBHHUOBOMXTP-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CN=CC(=C1)C2=CC=C(C=C2)C(F)(F)F

Description

Methyl 5-(4-(trifluoromethyl)phenyl)nicotinate is a useful research compound. Its molecular formula is C14H10F3NO2 and its molecular weight is 281.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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81 mg (0.07 mmol)Pd(PPh3)4 was added under argon at room temperature to a solution of 1.0 g (4.63 mmol) methyl-5-bromo-pyridine-3-carboxylate in 23 ml N,N-dimethylformamide and the mixture was heated to 80° C. Then 2.26 g (6.94 mmol) cesium carbonate and 0.97 g (5.09 mmol) of 4-(trifluoromethyl)phenyl boronic acid were added and the mixture was stirred at 80° C. over night. The reaction mixture was cooled to room temperature, filtered, and the filtrate evaporated. The residue was taken up with ethyl acetate, washed twice with water, dried over sodium sulphate and evaporated. Chromatography on silica (eluent: ethyl acetate/n-heptane 1:3) gave 1.0 g (68%) of 5-(4-Trifluoromethyl-phenyl)-nicotinic acid methyl ester

Synthesis routes and methods II

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According to General Method 3A, 28 g (132 mmol) of methyl 5-bromonicotinate and 30 g (158 mmol, 1.2 eq.) of 4-trifluoromethylphenylboronic acid were reacted. Yield: 32 g (85% of theory)

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